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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304 Get Quote

Introduction

Disperse Red 17 is a synthetic organic dye belonging to the anthraquinone class. Initially

developed for dyeing synthetic fibers such as polyester and nylon, its application has expanded

into the realm of material science as a fluorescent stain.[1][2] Its non-ionic nature and

hydrophobicity allow it to readily penetrate and stain nonpolar materials, making it a valuable

tool for researchers, scientists, and drug development professionals for visualizing the

morphology and phase separation of polymer blends, tracking microplastics, and other

applications. This document provides detailed application notes and protocols for the use of

Disperse Red 17 as a chemical stain in a laboratory setting.

Physicochemical Properties and Spectral Data
Disperse Red 17, with the chemical formula C₁₇H₂₀N₄O₄, is soluble in various organic solvents

such as ethanol, acetone, and dimethylformamide (DMF).[3][4] Its lipophilic nature is a key

characteristic that governs its utility in staining hydrophobic materials. The photophysical

properties of Disperse Red 17 are crucial for its application as a fluorescent stain.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1352304?utm_src=pdf-interest
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.macromol.7b00973
https://www.medchemexpress.com/disperse-red-17.html
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.specialchem.com/plastics/news/technique-visualize-aging-polymers-000221597
http://www.worlddyevariety.com/disperse-dyes/disperse-red-17.html
https://www.benchchem.com/product/b1352304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Solvents/Conditions

Molecular Formula C₁₇H₂₀N₄O₄ -

CAS Number 3179-89-3 -

Molar Mass 344.37 g/mol -

Appearance
Reddish-brown crystalline

powder
-

UV-Vis Absorption Max

(λ_abs_)
~480 - 500 nm In various polymers

Fluorescence Emission Max

(λ_em_)
~580 - 620 nm In various polymers

Molar Absorptivity (ε) 15,846 L mol⁻¹ cm⁻¹ In DMF at 406 nm

13,708 L mol⁻¹ cm⁻¹ In Ethanol at 406 nm

11,174 L mol⁻¹ cm⁻¹ In Acetonitrile at 406 nm

3,208 L mol⁻¹ cm⁻¹ In Acetone at 406 nm

Note: The absorption and emission maxima of Disperse Red 17 can exhibit some

solvatochromism, meaning the exact wavelengths can shift depending on the polarity and

viscosity of the surrounding polymer matrix. The provided ranges are typical for common

polymers.

Applications in Material Science
Disperse Red 17 serves as a robust fluorescent stain for a variety of applications in material

science, primarily due to its ability to selectively partition into and stain hydrophobic regions

within a material.

Visualization of Polymer Blend Morphology: In immiscible polymer blends, Disperse Red 17
will preferentially stain the more hydrophobic phase, allowing for clear visualization of phase

separation, domain size, and distribution using fluorescence microscopy.[1]
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Identification and Tracking of Microplastics: Its affinity for nonpolar polymers makes it an

effective tool for staining microplastic particles in environmental samples, facilitating their

detection and quantification.

Characterization of Polymer Aging and Degradation: Changes in the local environment of a

polymer due to aging or degradation can alter the fluorescence properties of embedded

Disperse Red 17, potentially offering a method to monitor these processes.

Experimental Protocols
Below are detailed protocols for the preparation of staining solutions and the staining of

common polymers for analysis by fluorescence microscopy.

Protocol 1: Preparation of Disperse Red 17 Staining
Stock Solution
This protocol describes the preparation of a concentrated stock solution of Disperse Red 17
that can be diluted for various staining applications.

Materials:

Disperse Red 17 powder

Dimethylformamide (DMF) or Acetone (reagent grade)

Microcentrifuge tubes or glass vials

Vortex mixer

Analytical balance

Procedure:

Weigh out 1 mg of Disperse Red 17 powder using an analytical balance and transfer it to a

clean microcentrifuge tube or glass vial.

Add 1 mL of DMF or acetone to the tube/vial.
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Vortex the mixture thoroughly for 1-2 minutes until the dye is completely dissolved. The

solution should be a clear, deep red.

Store the stock solution in a tightly sealed, light-protected container at 4°C. This stock

solution is typically stable for several weeks.

Protocol 2: Fluorescent Staining of Polymer Films or
Microparticles
This protocol outlines the general procedure for staining polymer films or microparticles with

Disperse Red 17 for subsequent visualization by fluorescence microscopy.

Materials:

Disperse Red 17 stock solution (from Protocol 1)

Polymer film or microparticle sample

Ethanol or isopropanol (for diluting the stock solution)

Petri dish or other suitable container for staining

Forceps

Deionized water

Fluorescence microscope with appropriate filter sets (e.g., for TRITC or Texas Red)

Procedure:

Prepare the Staining Solution: Dilute the Disperse Red 17 stock solution to a working

concentration of 1-10 µg/mL in ethanol or isopropanol. The optimal concentration may vary

depending on the polymer and the desired staining intensity and should be determined

empirically.

Sample Preparation: Place the polymer film or a suspension of microparticles in a petri dish.

Staining: Add a sufficient volume of the staining solution to completely immerse the sample.
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Incubation: Incubate the sample in the staining solution for 10-30 minutes at room

temperature. For some crystalline polymers, gentle heating (e.g., to 50-60°C) may enhance

dye penetration.

Washing: After incubation, remove the sample from the staining solution using forceps. Wash

the sample thoroughly with ethanol or isopropanol to remove excess, unbound dye. Follow

with a final rinse with deionized water.

Drying: Allow the stained sample to air dry completely in a dust-free environment before

microscopy.

Imaging: Mount the stained sample on a microscope slide and observe using a fluorescence

microscope. Use an excitation wavelength in the range of 480-520 nm and collect the

emission in the range of 580-620 nm.

Logical Workflow for Staining and Analysis
The following diagram illustrates the general workflow for using Disperse Red 17 as a

chemical stain in material science research.

Prepare Staining Solution

Stain Sample

Prepare Polymer Sample

Wash to Remove Excess Dye Fluorescence Microscopy Image Analysis

Click to download full resolution via product page

Caption: General workflow for staining polymer samples with Disperse Red 17.

Visualization of Polymer Blend Phase Separation
Disperse Red 17 can be used to visualize the phase morphology of immiscible polymer

blends. The dye will preferentially partition into the more hydrophobic polymer phase, allowing

for clear differentiation of the two phases under a fluorescence microscope.
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Immiscible Polymer Blend

Staining with Disperse Red 17
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Caption: Principle of staining an immiscible polymer blend with Disperse Red 17.

Safety Precautions
Disperse Red 17 is a chemical dye and should be handled with appropriate safety

precautions. Wear gloves, safety glasses, and a lab coat when handling the powder and

solutions. Work in a well-ventilated area. For detailed safety information, consult the material

safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disperse Red 17: A Versatile Chemical Stain for
Material Science Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352304#disperse-red-17-as-a-chemical-stain-for-
material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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